5,6-dihydro-4H-thieno[3,2-b]pyrrole

• IUPAC Name: 5,6-dihydro-4H-thieno[3,2-b]pyrrole
• InChI: InChI=1S/C6H7NS/c1-3-7-5-2-4-8-6(1)5/h2,4,7H,1,3H2
• InChI Key: BNBZRQLFQVVGBG-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1SC=C2
• Molecular Formula: C6H7NS
• Molecular Weight: 125.19 g/mol

Description

5,6-Dihydro-4H-thieno[3,2-b]pyrrole is a heterocyclic compound that features a fused ring system consisting of a thiophene ring and a pyrrole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,6-dihydro-4H-thieno[3,2-b]pyrrole typically involves the cyclization of appropriate precursors. One common method is the reaction of 4-aminothiophene derivatives with suitable reagents to form the desired fused ring system . The reaction conditions often include the use of catalysts and specific temperature controls to ensure the successful formation of the compound.

Industrial Production Methods

While detailed industrial production methods for this compound are not extensively documented, the compound can be synthesized on a larger scale using optimized versions of the laboratory methods. This involves scaling up the reaction conditions and ensuring the purity and yield of the product through advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

5,6-Dihydro-4H-thieno[3,2-b]pyrrole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into more saturated derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the nitrogen and sulfur atoms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various electrophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield oxo derivatives, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

5,6-Dihydro-4H-thieno[3,2-b]pyrrole has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: The compound’s derivatives have shown potential in biological studies, particularly in the development of bioactive molecules.

Medicine: Some derivatives of this compound have been investigated for their potential therapeutic properties.

Industry: The compound is used in the development of materials for electronic applications, such as organic semiconductors.

Mechanism of Action

The mechanism of action of 5,6-dihydro-4H-thieno[3,2-b]pyrrole and its derivatives involves interactions with specific molecular targets and pathways. For example, in biological systems, the compound may interact with enzymes or receptors, leading to various biochemical effects. The exact mechanism depends on the specific derivative and its intended application .

Comparison with Similar Compounds

Similar Compounds

Compounds similar to 5,6-dihydro-4H-thieno[3,2-b]pyrrole include:

• 4H-thieno[3,2-b]pyrrole-5-carbohydrazides
• 4H-thieno[3,2-b]pyrrole-5-carboxamides
• Thieno[3,4-c]pyrrole-4,6-(5H)-dione

Uniqueness

What sets this compound apart from these similar compounds is its specific fused ring structure, which imparts unique electronic and steric properties. These properties make it particularly useful in the development of advanced materials and bioactive molecules .